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Compound of Interest

2,6-Dimethoxypyridine-3-
Compound Name:
carboxylic acid

Cat. No.: B100058

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 16727-43-8

This technical guide provides a comprehensive overview of 2,6-Dimethoxypyridine-3-
carboxylic acid, also known as 2,6-dimethoxynicotinic acid. The document details its chemical
and physical properties, outlines a potential synthetic pathway, and explores its emerging role
in pharmaceutical research, particularly its antiproliferative activities.

Core Chemical and Physical Data

2,6-Dimethoxypyridine-3-carboxylic acid is a substituted pyridine derivative with the
molecular formula CsHsNO4 and a molecular weight of 183.16 g/mol .[1] The following table
summarizes its key quantitative properties.
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Property Value Source
CAS Number 16727-43-8 [1]
Molecular Formula CsHoNOa4 [1]
Molecular Weight 183.16 g/mol [1]
Melting Point 140-144 °C [1]
Boiling Point 293.067 °C at 760 mmHg [1]
Density 1.279 g/cm3 [1]
Flash Point 131.043 °C [1]
pKa (Predicted) 3.63+£0.10 [1]
LogP 0.797 [1]
Vapor Pressure 0.000805 mmHg at 25°C [1]

Synthesis and Experimental Protocols

While a definitive, detailed experimental protocol for the synthesis of 2,6-Dimethoxypyridine-
3-carboxylic acid is not readily available in the searched literature, a plausible synthetic route
can be inferred from the synthesis of its structural analogs. A common precursor for such
compounds is 2,6-dichloronicotinic acid.

A potential two-step synthesis is proposed:

» Methoxylation of 2,6-dichloronicotinic acid: The first step would involve the substitution of the
two chlorine atoms with methoxy groups. This can be achieved by reacting 2,6-
dichloronicotinic acid with a methoxide source, such as sodium methoxide, in a suitable
solvent.

o Hydrolysis (if starting from an ester): If the reaction is performed on an ester of 2,6-
dichloronicotinic acid, a subsequent hydrolysis step would be necessary to convert the ester
back to the carboxylic acid.

Generalized Experimental Protocol (based on related syntheses):
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Step 1: Synthesis of 2,6-Dimethoxynicotinic Acid from 2,6-Dichloronicotinic Acid
e Reactants:
o 2,6-Dichloronicotinic acid
o Sodium methoxide (or a similar methoxylating agent)
o Methanol (or another suitable solvent)
e Procedure:
o Dissolve 2,6-dichloronicotinic acid in an excess of methanol.
o Slowly add a solution of sodium methoxide in methanol to the reaction mixture.

o Heat the mixture under reflux for a specified period, monitoring the reaction progress using
techniques like Thin Layer Chromatography (TLC).

o After the reaction is complete, cool the mixture and neutralize it with an appropriate acid
(e.g., hydrochloric acid) to precipitate the product.

o Filter the precipitate, wash it with cold solvent, and dry it to obtain the crude 2,6-
Dimethoxypyridine-3-carboxylic acid.

o Further purification can be achieved by recrystallization from a suitable solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-carboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100058#2-6-dimethoxypyridine-3-carboxylic-acid-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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